Cas no 1873684-95-7 (5-chloro-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide)

• Product Name: 5-chloro-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide
• CAS No: 1873684-95-7
• MF: C₇H₆ClN₃O₂S₂
• MW: 263.724437236786
• CID: 6357761
• PubChem ID: 165795534
• Update Time: 2024-01-11

5-chloro-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-methyl-2,1,3-benzothiadiazole-4-sulfonamide
• 1873684-95-7
• EN300-1452589

• Inchi： 1S/C7H6ClN3O2S2/c1-9-15(12,13)7-4(8)2-3-5-6(7)11-14-10-5/h2-3,9H,1H3
• InChI Key： HPUIRFLKGBYKEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1S(NC)(=O)=O)=NSN=2

Computed Properties

• Exact Mass: 262.9589965g/mol
• Monoisotopic Mass: 262.9589965g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 109Ų